Cas no 946341-27-1 (6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline)

6-1-(3-Fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline is a structurally complex heterocyclic compound featuring a quinoxaline core fused with a dihydropyrazole moiety. The presence of a 3-fluorobenzoyl group and a 2-methoxyphenyl substituent enhances its potential as a pharmacophore in medicinal chemistry applications. This compound exhibits notable stability due to its rigid polycyclic framework, making it suitable for further derivatization or biological studies. Its unique electronic properties, influenced by the fluorine and methoxy functional groups, may contribute to selective binding interactions in drug discovery research. The compound's well-defined structure allows for precise characterization and reproducibility in synthetic workflows.
6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline structure
946341-27-1 structure
Product Name:6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
CAS No:946341-27-1
MF:C25H19FN4O2
MW:426.442368745804
CID:5430125
Update Time:2025-10-31

6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

    • (3-fluorophenyl)-[5-(2-methoxyphenyl)-3-quinoxalin-6-yl-3,4-dihydropyrazol-2-yl]methanone
    • 6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline
    • Inchi: 1S/C25H19FN4O2/c1-32-24-8-3-2-7-19(24)21-15-23(16-9-10-20-22(14-16)28-12-11-27-20)30(29-21)25(31)17-5-4-6-18(26)13-17/h2-14,23H,15H2,1H3
    • InChI Key: VZANZPJMZJALSI-UHFFFAOYSA-N
    • SMILES: C(N1C(C2=CC=C3C(=C2)N=CC=N3)CC(C2=CC=CC=C2OC)=N1)(C1=CC=CC(F)=C1)=O

6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline Pricemore >>

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Additional information on 6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline

Comprehensive Overview of 6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS No. 946341-27-1)

The compound 6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline (CAS No. 946341-27-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique quinoxaline and pyrazoline core structures, exhibits potential applications in drug discovery, particularly in targeting specific enzymatic pathways. Researchers are increasingly exploring its role in modulating kinase inhibitors and receptor antagonists, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel heterocyclic compounds like 6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline has surged due to their versatility in medicinal chemistry. The presence of a fluorobenzoyl moiety and a methoxyphenyl group enhances its binding affinity to biological targets, making it a candidate for treating chronic inflammatory and neurodegenerative diseases. This aligns with growing public interest in neuroprotection and anti-inflammatory agents, as evidenced by frequent searches for "new treatments for Alzheimer's" and "natural anti-inflammatory compounds."

The synthesis of CAS No. 946341-27-1 involves multi-step organic reactions, including cyclocondensation and N-acylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity, ensuring compliance with regulatory standards. This rigorous quality control resonates with industry professionals searching for "HPLC methods for quinoxaline derivatives" or "NMR characterization of pyrazoline compounds."

From a commercial perspective, 6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline is primarily supplied to research institutions and pharmaceutical companies engaged in high-throughput screening and lead optimization. Its potential as a small-molecule modulator has also sparked interest in oncology research, particularly in studies related to signal transduction and apoptosis induction. These applications are frequently highlighted in forums discussing "emerging cancer therapeutics" and "kinase inhibitor mechanisms."

Environmental and safety considerations for handling CAS No. 946341-27-1 are paramount. While not classified as hazardous, standard laboratory precautions—such as using personal protective equipment (PPE) and working in a fume hood—are recommended. This aligns with broader workplace safety trends, as seen in searches for "best practices for chemical handling in labs" and "PPE for organic synthesis."

In summary, 6-1-(3-fluorobenzoyl)-3-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-ylquinoxaline represents a promising scaffold for future drug development. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in areas like central nervous system (CNS) disorders and metabolic diseases. As the scientific community continues to explore its full potential, this compound is poised to contribute significantly to advancements in targeted therapy and biochemical innovation.

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